Cas no 151155-54-3 (7-(chloromethyl)-2,3-dihydro-1-benzofuran)

• Product Name: 7-(chloromethyl)-2,3-dihydro-1-benzofuran
• CAS No: 151155-54-3
• MF: C₉H₉ClO
• MW: 168.620161771774
• MDL: MFCD16037371
• CID: 1327231
• PubChem ID: 22406907
• Update Time: 2025-05-24

7-(chloromethyl)-2,3-dihydro-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 7-(chloromethyl)-2,3-dihydro-
• BENZOFURAN,7-(CHLOROMETHYL)-2,3-DIHYDRO
• 7-(chloromethyl)-2,3-dihydro-1-benzofuran
• 7-(chloromethyl)-2,3-dihydrobenzo[b]furan

• MDL： MFCD16037371
• Inchi： 1S/C9H9ClO/c10-6-8-3-1-2-7-4-5-11-9(7)8/h1-3H,4-6H2
• InChI Key： KNYDTJASPJUZKY-UHFFFAOYSA-N
• SMILES： O1C2=C(CCl)C=CC=C2CC1

Computed Properties

• Exact Mass: 168.03427
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.228±0.06 g/cm3(Predicted)
• Boiling Point: 271.2±19.0 °C(Predicted)
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 7-(chloromethyl)-2,3-dihydro-1-benzofuran

7-(Chloromethyl)-2,3-Dihydro-1-Benzofuran: A Comprehensive Overview

7-(Chloromethyl)-2,3-dihydro-1-benzofuran (CAS No: 151155-54-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzofurans, which are aromatic heterocycles with a furan ring fused to a benzene ring. The presence of the chloromethyl group at the 7-position introduces unique chemical properties and reactivity, making it a valuable substrate for various synthetic transformations and applications.

The benzofuran framework is known for its stability and versatility in chemical reactions. The chloromethyl group attached to the benzofuran ring enhances the compound's reactivity, particularly in nucleophilic substitution reactions. This makes 7-(chloromethyl)-2,3-dihydro-1-benzofuran an ideal precursor for the synthesis of other functionalized benzofuran derivatives. Recent studies have highlighted its potential in drug discovery, where it serves as a building block for bioactive molecules with therapeutic applications.

From a structural perspective, 7-(chloromethyl)-2,3-dihydro-1-benzofuran exhibits a rigid bicyclic system with a saturated dihydrofuran ring fused to an aromatic benzene ring. The chloromethyl group at position 7 provides a site for further functionalization, enabling chemists to introduce diverse substituents that can modulate the compound's physical and chemical properties. This flexibility has led to its use in the development of novel materials and advanced organic molecules.

Recent research has focused on the synthesis and characterization of 7-(chloromethyl)-2,3-dihydro-1-benzofuran derivatives. For instance, studies have explored their potential as inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The compound's ability to interact with these enzymes suggests its role in drug design targeting such conditions.

In addition to its biological applications, 7-(chloromethyl)-2,3-dihydro-1-benzofuran has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to form self-assembled monolayers and its potential as a component in organic light-emitting diodes (OLEDs).

The synthesis of 7-(chloromethyl)-2,3-dihydro-1-benzofuran typically involves multi-step processes that include Friedel-Crafts alkylation or other aromatic substitution reactions. Recent advancements have optimized these methods to improve yield and purity, making the compound more accessible for large-scale applications.

In conclusion, 7-(chloromethyl)-2,3-dihydro-1-benzofuran (CAS No: 151155-54-3) is a versatile compound with promising applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research, positioning it as an important tool in modern chemistry and pharmacology.